Cas no 825629-35-4 (3-Tetracosanone, 1-phenyl-)
3-Tetracosanone, 1-phenyl- structure
Product Name:3-Tetracosanone, 1-phenyl-
CAS No:825629-35-4
MF:C30H52O
MW:428.733289718628
CID:688358
PubChem ID:71418128
Update Time:2025-04-19
3-Tetracosanone, 1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Tetracosanone, 1-phenyl-
- 1-phenyltetracosan-3-one
- DTXSID60837455
- 825629-35-4
-
- Inchi: 1S/C30H52O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-23-26-30(31)28-27-29-24-21-20-22-25-29/h20-22,24-25H,2-19,23,26-28H2,1H3
- InChI Key: IKEONMOQUQYZFR-UHFFFAOYSA-N
- SMILES: O=C(CCC1C=CC=CC=1)CCCCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 428.401816278g/mol
- Monoisotopic Mass: 428.401816278g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 31
- Rotatable Bond Count: 23
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 12.4
- Topological Polar Surface Area: 17.1Ų
3-Tetracosanone, 1-phenyl- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
825629-35-4 (3-Tetracosanone, 1-phenyl-) Related Products
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- 20795-51-1(1-Phenylpentan-3-one)
- 6683-92-7(1-Phenyl-2-pentanone)
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